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Compound of Interest

Compound Name: Ceralifimod

Cat. No.: B1668400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of Ceralifimod (also known as ONO-4641), a selective sphingosine-1-phosphate

(S1P) receptor agonist. Adherence to these guidelines is vital for ensuring laboratory safety

and environmental protection. As Ceralifimod is an investigational compound, it should be

handled with the utmost care, assuming it is a hazardous chemical.

I. Immediate Safety and Handling Precautions
Before working with Ceralifimod, it is imperative to consult the Safety Data Sheet (SDS)

provided by the supplier. In the absence of a specific SDS, the following general precautions

for handling potent research compounds should be strictly followed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves.

Ventilation: Handle Ceralifimod in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols.

Spill Management: In case of a spill, avoid generating dust. Carefully clean the area using a

damp cloth or a specialized absorbent material. The waste from the cleanup should be

treated as hazardous chemical waste.
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Avoid Contamination: Prevent contact with skin, eyes, and clothing. In case of contact, rinse

the affected area thoroughly with water and seek medical advice if necessary.

II. Ceralifimod Disposal: A Step-by-Step Protocol
The disposal of Ceralifimod and its containers must be conducted in accordance with federal,

state, and local environmental regulations. As an investigational drug, it should not be disposed

of in the regular trash or down the drain.

Step 1: Waste Identification and Segregation

Hazardous Waste: All unused Ceralifimod, contaminated materials (e.g., gloves, wipes,

pipette tips), and empty containers must be treated as hazardous chemical waste.

Segregation: Do not mix Ceralifimod waste with other types of waste, such as biological or

radioactive waste, unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Step 2: Waste Container and Labeling

Container: Use a designated, leak-proof, and chemically compatible container for collecting

Ceralifimod waste. The container should be kept closed when not in use.

Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name, "Ceralifimod." Include the concentration and the date of accumulation.

Step 3: On-site Storage

Designated Area: Store the hazardous waste container in a designated, secure area away

from general laboratory traffic.

Secondary Containment: It is best practice to keep the primary waste container within a

larger, secondary containment bin to prevent the spread of any potential leaks.

Step 4: Arranging for Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of
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the Ceralifimod waste.

Documentation: Maintain a record of the waste generated, including the quantity and date of

disposal, as required by your institution and local regulations.

III. Quantitative Data Summary
The following table summarizes the in vitro potency of Ceralifimod on its target receptors.

Receptor EC50 (nM)

Human S1P1 0.027

Human S1P5 0.33

IV. Experimental Protocol: Preparation of
Ceralifimod Waste for Disposal
This protocol outlines the general procedure for preparing solid and liquid Ceralifimod waste

for disposal.

Materials:

Designated hazardous waste container

Hazardous waste labels

Personal Protective Equipment (PPE)

Spill kit

Procedure:

Solid Waste:

Carefully place all solid waste contaminated with Ceralifimod, including unused powder,

contaminated labware (e.g., weigh boats, spatulas), and PPE, into the designated

hazardous waste container.
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Ensure the exterior of the container remains clean. If any contamination occurs, wipe it

down with a damp cloth, and dispose of the cloth as hazardous waste.

Liquid Waste:

Collect all liquid waste containing Ceralifimod, such as solutions or supernatants, in a

separate, compatible, and clearly labeled hazardous waste container.

Do not overfill the container; leave adequate headspace to prevent spills.

Container Sealing and Labeling:

Once the waste container is ready for pickup, securely seal the lid.

Ensure the hazardous waste label is complete and accurate, including the full chemical

name and any known hazards.

Storage Pending Pickup:

Move the sealed and labeled waste container to the designated hazardous waste

accumulation area in your laboratory.

Follow institutional procedures for scheduling a waste pickup.

V. Ceralifimod Signaling Pathway
The following diagram illustrates the general mechanism of action for S1P receptor agonists

like Ceralifimod.
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Caption: Ceralifimod binds to the S1P1 receptor, leading to its internalization and degradation.

This process inhibits lymphocyte egress from lymph nodes.

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
Ceralifimod]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668400#ceralifimod-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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